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Compound of Interest

Compound Name: Fmoc-d-Phenylalaninol

Cat. No.: B140897

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of Fmoc-D-Phenylalaninol, a reagent commonly used in peptide synthesis
and drug development. Adherence to these procedures is critical for ensuring laboratory safety
and environmental compliance.

Fmoc-D-Phenylalaninol, while not uniformly classified as hazardous, should be handled with
care. Some safety data sheets for similar compounds indicate potential for skin and eye
irritation[1]. Therefore, treating this chemical as hazardous waste is a prudent and necessary
precaution. Under no circumstances should Fmoc-D-Phenylalaninol or its waste streams be
disposed of down the drain or in regular solid waste containers[1][2].

l. Personal Protective Equipment (PPE) and
Handling

Before beginning any disposal procedures, ensure you are equipped with the appropriate
personal protective equipment to minimize exposure.

o Eye Protection: Wear chemical safety goggles that comply with OSHA or EN 166
standards[1][2][3].

o Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always inspect
gloves before use and use proper removal techniques to avoid skin contact[1][2].
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» Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin
contact[1][3].

» Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator
or a particle filter respirator[1].

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize the inhalation of any dust[1][4]. Avoid the formation of dust and aerosols during
handling and disposal[3][4].

Il. Waste Segregation and Collection: A Step-by-Step
Protocol

Proper segregation of chemical waste is fundamental to safe disposal. Keep Fmoc-D-
Phenylalaninol waste separate from other chemical waste streams to prevent unintended
reactions[1][5].

Protocol for Solid Waste Disposal:

This protocol applies to unused, expired, or contaminated solid Fmoc-D-Phenylalaninol, as
well as contaminated disposable items like weigh boats, gloves, and paper towels[1][5].

o Containment: Place all solid waste into a designated, compatible, and sealable hazardous
waste container. Ensure the container is kept closed when not in use[1].

o Labeling: Clearly label the container as "Hazardous Waste." The label must include the full
chemical name, "Fmoc-D-Phenylalaninol," and any other identifiers required by your
institution's environmental health and safety (EHS) department.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials, such as strong oxidizing agents, acids, and bases|[5][6].

Protocol for Liquid Waste Disposal:

This protocol applies to solutions containing Fmoc-D-Phenylalaninol, such as those from
deprotection steps which may contain solvents like dimethylformamide (DMF)[1].
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» Containment: Collect all liquid waste in a chemically resistant and sealable container[1][5].

e Labeling: Label the container with "Hazardous Waste" and list all chemical constituents, for
example, "Fmoc-D-Phenylalaninol, Piperidine/DMF waste from Fmoc deprotection."[1]

o Segregation: Keep this liquid waste stream segregated from other incompatible waste
streams][1].

o Storage: Store the sealed liquid waste container in a designated, secure, and well-ventilated
area, following your institution's guidelines for chemical waste storage.

lll. Final Disposal Procedures

All waste containing Fmoc-D-Phenylalaninol must be disposed of through a licensed disposal
company or your institution's certified chemical waste disposal program[2][5][6]. Do not attempt
to dispose of this chemical through standard waste channels.

Quantitative Data Summary

While specific occupational exposure limits for Fmoc-D-Phenylalaninol are not readily
available, the following table summarizes its key identifiers.

Parameter Information

(R)-2-((((9H-Fluoren-9-

Chemical Name yl)methoxy)carbonyl)amino)-3-phenylpropan-1-
ol

Synonyms Fmoc-D-Phenylalaninol, Fmoc-D-Phe-ol

CAS Number 101555-62-8

Molecular Formula C24H23NOs

Molecular Weight 385.45 g/mol

Note: Data sourced from publicly available chemical databases. Consult the Safety Data Sheet
(SDS) from your specific supplier for the most accurate information.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_DL_Phe_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/product/b140897?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_DL_Phe_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_DL_Phe_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b140897?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/132_1107896373_FMOC-D-PHENYLALANINE-CASNO-86123-10-6-MSDS.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.fishersci.com/store/msds?partNumber=AC441710050&productDescription=FMOC-D-PHENYLALANINE%2C+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b140897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-
Phenylalaninol.
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Caption: Logical workflow for the safe disposal of Fmoc-D-Phenylalaninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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